Cas no 1175-42-4 (Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)

Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide structure
1175-42-4 structure
Product Name:Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:1175-42-4
MF:C17H11N5O7
MW:397.298543214798
CID:201994
PubChem ID:291274
Update Time:2025-04-19

Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[(5-nitro-2-furanyl)methylene]amino]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
    • N,2-bis[(5-nitrofuran-2-yl)methylideneamino]benzamide
    • N-[(5-Nitrofuran-2-yl)methylidene]-2-{[(5-nitrofuran-2-yl)methylidene]amino}benzene-1-carbohydrazonic acid
    • DTXSID30922443
    • 1175-42-4
    • Inchi: 1S/C17H11N5O7/c23-17(20-19-10-12-6-8-16(29-12)22(26)27)13-3-1-2-4-14(13)18-9-11-5-7-15(28-11)21(24)25/h1-10H,(H,20,23)/b18-9+,19-10?
    • InChI Key: HRPOOMGOGGQVDP-KWFOGPRISA-N
    • SMILES: O1C(=CC=C1/C=N/C1=CC=CC=C1C(NN=CC1=CC=C([N+](=O)[O-])O1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 397.06593
  • Monoisotopic Mass: 397.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.55
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.686
  • PSA: 166.38
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